Cas no 1153189-76-4 (2-(3,5-dimethylpiperidin-1-yl)ethan-1-ol)

• Product Name: 2-(3,5-dimethylpiperidin-1-yl)ethan-1-ol
• CAS No: 1153189-76-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 4726096
• Update Time: 2025-06-13

2-(3,5-dimethylpiperidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylpiperidin-1-yl)ethanol
• 2-(3,5-dimethylpiperidin-1-yl)ethan-1-ol

• Inchi： 1S/C9H19NO/c1-8-5-9(2)7-10(6-8)3-4-11/h8-9,11H,3-7H2,1-2H3
• InChI Key： OXTCNSACQOVPQK-UHFFFAOYSA-N
• SMILES： OCCN1CC(C)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(3,5-dimethylpiperidin-1-yl)ethan-1-ol

Comprehensive Overview of 2-(3,5-dimethylpiperidin-1-yl)ethan-1-ol (CAS No. 1153189-76-4): Properties, Applications, and Industry Insights

2-(3,5-dimethylpiperidin-1-yl)ethan-1-ol (CAS No. 1153189-76-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. As a derivative of piperidine, this amino alcohol exhibits versatile reactivity, making it valuable for drug discovery, catalysis, and material science. Its molecular framework combines a dimethyl-substituted piperidine ring with a hydroxyethyl side chain, offering both lipophilic and hydrophilic properties—a trait increasingly sought after in modern bioactive molecule design.

Recent studies highlight the compound's potential in addressing neurological targets, aligning with growing interest in central nervous system (CNS) therapeutics. Researchers exploring GPCR modulation or ion channel ligands frequently investigate similar N-heterocyclic ethanol derivatives. The 3,5-dimethyl substitution pattern on the piperidine ring enhances metabolic stability, a critical factor in pharmacokinetic optimization—a hot topic in AI-driven drug development forums and computational chemistry discussions.

From a synthetic perspective, 1153189-76-4 serves as a multifunctional building block for structure-activity relationship (SAR) studies. Its secondary amine and hydroxyl groups allow diverse derivatization, meeting demand for fragment-based drug design (FBDD) components. Industry patents reveal applications in allosteric modulator synthesis, particularly for neurodegenerative disease research—a trending focus area given global aging populations.

Environmental and regulatory considerations position this compound favorably compared to traditional amine-based intermediates. Its low ecotoxicity profile and biodegradability potential resonate with green chemistry initiatives—a key concern in ESG-focused manufacturing. Analytical methodologies like LC-MS-validated purity protocols ensure compliance with stringent ICH guidelines, addressing quality concerns prevalent in preclinical research communities.

The commercial landscape for 2-(3,5-dimethylpiperidin-1-yl)ethan-1-ol reflects broader fine chemicals market trends. Custom synthesis providers now offer isotope-labeled versions (e.g., deuterated analogs) for metabolic tracing studies, while continuous flow chemistry approaches improve scalability—topics frequently searched in process chemistry databases. Storage recommendations emphasize nitrogen atmosphere protection to maintain stability, a detail crucial for long-term research projects.

Emerging applications in electronic materials have expanded interest beyond life sciences. The compound's nitrogen-oxygen coordination sites show promise in organic semiconductor dopants, connecting to flexible electronics innovations. This multidisciplinary relevance makes CAS 1153189-76-4 a recurring subject in cross-industry collaboration webinars and technology transfer publications.

Quality benchmarks for pharmaceutical-grade 2-(3,5-dimethylpiperidin-1-yl)ethan-1-ol now include chiral purity specifications, reflecting industry shifts toward enantioselective synthesis. Analytical challenges such as polymorph characterization are addressed through XRPD-validated crystalline forms—technical aspects increasingly queried in patent litigation support services. These developments position the compound as a case study in modern chemical characterization best practices.